Cas no 142715-48-8 (CP-100356 Hydrochloride)

• Product Name: CP-100356 Hydrochloride
• CAS No: 142715-48-8
• MF: C₃₁H₃₇ClN₄O₆
• MW: 597.101687192917
• MDL: MFCD00911858
• CID: 1063885
• PubChem ID: 329823745
• Update Time: 2025-07-09

CP-100356 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• CP-100356 Hydrochloride
• 4-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxyquinazolin-2-amine,hydrochloride
• CP 100356 HYDROCHLORIDE
• 4-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxy-2-quinazolinamine monohydrochloride
• CS-0028426
• CP-100356 (hydrochloride)
• 4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-N-(3,4-dimethoxyphenethyl)-6,7-dimethoxyquinazolin-2-amine
• CP-100356 HCl
• CP-100356 monohydrochloride, >98% (HPLC)
• 142715-48-8(HCl)
• 4-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-N-(3,4-dimethoxyphenethyl)-6,7-dimethoxyquinazolin-2-amine hydrochloride
• HY-108347
• MFCD00911858
• CCG-221480
• 142715-48-8
• DTXSID10746700
• CP100356hydrochloride
• 4-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxyquinazolin-2-amine;hydrochloride
• MS-30590
• CP-100356 monohydrochloride
• AKOS024458025
• E98673
• 4-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-N-[2-(3,4-dimethoxyphenyl)ethyl]-6,7-dimethoxyquinazolin-2-amine--hydrogen chloride (1/1)
• DA-72366

• MDL： MFCD00911858
• Inchi： 1S/C31H36N4O6.ClH/c1-36-24-8-7-19(13-25(24)37-2)9-11-32-31-33-23-17-29(41-6)28(40-5)16-22(23)30(34-31)35-12-10-20-14-26(38-3)27(39-4)15-21(20)18-35;/h7-8,13-17H,9-12,18H2,1-6H3,(H,32,33,34);1H
• InChI Key： WWCHXVYTCMPAMV-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=CC2=C(C=1)CCN(C1C3C=C(C(=CC=3N=C(NCCC3C=CC(=C(C=3)OC)OC)N=1)OC)OC)C2)OC

Computed Properties

• Exact Mass: 596.24000
• Monoisotopic Mass: 596.2401626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 796
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• Solubility: DMSO: >5mg/mL
• PSA: 99.66000
• LogP: 5.18760

CP-100356 Hydrochloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on CP-100356 Hydrochloride

CP-100356 Hydrochloride: A Comprehensive Overview

CP-100356 Hydrochloride, also known by its CAS number 142715-48-8, is a chemical compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of hydrochlorides, which are salts formed from hydrochloric acid and amines. The molecular structure of CP-100356 Hydrochloride is characterized by a complex arrangement of atoms, including carbon, hydrogen, nitrogen, and chlorine, which contribute to its distinct chemical behavior.

Recent studies have highlighted the importance of CP-100356 Hydrochloride in various fields, particularly in pharmacology and material science. Researchers have explored its role as a potential drug candidate due to its ability to interact with specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that CP-100356 Hydrochloride exhibits promising activity against certain enzymes involved in neurological disorders. This finding has opened new avenues for its application in the development of therapeutic agents.

In addition to its pharmacological applications, CP-100356 Hydrochloride has also been investigated for its potential use in advanced materials. Scientists have found that this compound can be incorporated into polymer matrices to enhance their mechanical and thermal properties. A 2022 research article in Polymer Science highlighted how the incorporation of CP-100356 Hydrochloride into polymeric materials resulted in improved tensile strength and heat resistance, making it a valuable additive for high-performance materials.

The synthesis of CP-100356 Hydrochloride involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of an intermediate amine compound, which is then subjected to hydrochlorination to form the final hydrochloride salt. Recent advancements in synthetic chemistry have enabled researchers to optimize this process, leading to higher yields and improved purity of the final product.

The physical properties of CP-100356 Hydrochloride, such as its melting point, solubility, and stability, are critical factors that influence its applications. Studies have shown that this compound is highly soluble in polar solvents, making it suitable for use in aqueous-based formulations. Furthermore, its stability under various environmental conditions ensures its reliability in both laboratory and industrial settings.

The safety profile of CP-100356 Hydrochloride is another area of interest for researchers and industry professionals. While it is not classified as a hazardous chemical under current regulations, proper handling procedures are recommended to ensure worker safety. Ongoing research is focused on understanding the long-term effects of exposure to this compound and developing best practices for its safe use.

In conclusion, CP-100356 Hydrochloride, with its CAS number 142715-48-8, represents a versatile compound with diverse applications across multiple disciplines. From pharmacology to materials science, this compound continues to be a subject of intense research due to its unique properties and potential benefits. As scientific advancements continue to unfold, the role of CP-100356 Hydrochloride in shaping future technologies and therapies is expected to grow significantly.